Cas no 1351605-08-7 (4-cyclopropaneamido-N-{2-2-(4-fluorophenoxy)ethanesulfonamidoethyl}benzamide)

• Product Name: 4-cyclopropaneamido-N-{2-2-(4-fluorophenoxy)ethanesulfonamidoethyl}benzamide
• CAS No: 1351605-08-7
• MF: C₂₁H₂₄FN₃O₅S
• MW: 449.495767593384
• CID: 6382702
• PubChem ID: 56764886
• Update Time: 2025-11-01

4-cyclopropaneamido-N-{2-2-(4-fluorophenoxy)ethanesulfonamidoethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropaneamido-N-{2-2-(4-fluorophenoxy)ethanesulfonamidoethyl}benzamide
• F6171-0724
• 4-cyclopropaneamido-N-{2-[2-(4-fluorophenoxy)ethanesulfonamido]ethyl}benzamide
• 1351605-08-7
• 4-(cyclopropanecarboxamido)-N-(2-(2-(4-fluorophenoxy)ethylsulfonamido)ethyl)benzamide
• 4-(cyclopropanecarbonylamino)-N-[2-[2-(4-fluorophenoxy)ethylsulfonylamino]ethyl]benzamide
• AKOS024534335
• VU0533996-1

• Inchi： 1S/C21H24FN3O5S/c22-17-5-9-19(10-6-17)30-13-14-31(28,29)24-12-11-23-20(26)15-3-7-18(8-4-15)25-21(27)16-1-2-16/h3-10,16,24H,1-2,11-14H2,(H,23,26)(H,25,27)
• InChI Key： CDSALUQEPATTFR-UHFFFAOYSA-N
• SMILES： S(CCOC1C=CC(=CC=1)F)(NCCNC(C1C=CC(=CC=1)NC(C1CC1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 449.14207021g/mol
• Monoisotopic Mass: 449.14207021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 122Ų

Additional information on 4-cyclopropaneamido-N-{2-2-(4-fluorophenoxy)ethanesulfonamidoethyl}benzamide

Chemical Profile of 4-cyclopropaneamido-N-{2-2-(4-fluorophenoxy)ethanesulfonamidoethyl}benzamide (CAS No. 1351605-08-7)

The compound 4-cyclopropaneamido-N-{2-2-(4-fluorophenoxy)ethanesulfonamidoethyl}benzamide (CAS No. 1351605-08-7) represents a sophisticated molecular entity with significant potential in the field of pharmaceutical chemistry. Its structural framework integrates multiple pharmacophoric elements, including a cyclopropane moiety, an amide group, and a sulfonamidoalkyl chain, which collectively contribute to its unique chemical and biological properties. This introduction delves into the compound's structural characteristics, synthetic pathways, and its emerging applications in medicinal chemistry and drug discovery.

The presence of a cyclopropaneamido group in the molecular structure is particularly noteworthy. Cyclopropanes are known for their strained three-membered ring system, which can enhance the metabolic stability of adjacent functional groups. In this context, the cyclopropane moiety in 4-cyclopropaneamido-N-{2-2-(4-fluorophenoxy)ethanesulfonamidoethyl}benzamide may contribute to improved bioavailability and resistance to enzymatic degradation. This feature is increasingly recognized in the development of next-generation therapeutics where structural rigidity can be leveraged to optimize pharmacokinetic profiles.

The benzamide core is another critical component of this compound. Benzamides are widely employed in medicinal chemistry due to their versatility as pharmacophores. They exhibit a broad spectrum of biological activities, including anti-inflammatory, analgesic, and anticancer effects. The incorporation of a sulfonamidoethyl chain extending from the benzamide nitrogen further diversifies the compound's chemical space. Sulfonamides are well-documented for their ability to modulate enzyme activity and interact with biological targets, making them valuable in drug design.

Moreover, the 4-fluorophenoxy substituent on the sulfonamidoethyl chain adds another layer of complexity to the molecule. Fluoroaromatic groups are frequently introduced into drug candidates due to their ability to enhance binding affinity and metabolic stability. The fluorine atom's electron-withdrawing effect can strengthen interactions with biological targets, while its presence in aromatic rings often improves lipophilicity and oral bioavailability. In 4-cyclopropaneamido-N-{2-2-(4-fluorophenoxy)ethanesulfonamidoethyl}benzamide, the fluorine atom is strategically positioned to influence both electronic and steric properties of the molecule.

Recent advancements in computational chemistry have enabled more precise predictions of biological activity for complex molecules like 4-cyclopropaneamido-N-{2-2-(4-fluorophenoxy)ethanesulfonamidoethyl}benzamide. Molecular docking studies have suggested that this compound may interact with enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs), and modulating their activity could lead to novel therapeutic interventions for chronic inflammatory diseases.

Synthetic approaches to 4-cyclopropaneamido-N-{2-2-(4-fluorophenoxy)ethanesulfonamidoethyl}benzamide have been refined through modern organic synthesis techniques. The construction of the cyclopropane ring typically involves ring-closing metathesis or cyclopropanation reactions, while the sulfonamido group is often introduced via nucleophilic substitution or condensation reactions. The integration of these functional groups into a single molecular framework requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity.

The emerging applications of 4-cyclopropaneamido-N-{2-2-(4-fluorophenoxy)ethanesulfonamidoethyl}benzamide extend beyond traditional therapeutic areas. Researchers are exploring its potential as an intermediate in the synthesis of more complex drug candidates, leveraging its structural motifs for further derivatization. Additionally, its unique physicochemical properties make it a candidate for use in controlled-release formulations, where its stability and solubility characteristics could be exploited to enhance drug delivery efficiency.

In conclusion,4-cyclopropaneamido-N-{2-2-(4-fluorophenoxy)ethanesulfonamidoethyl}benzamide (CAS No. 1351605-08-7) is a structurally intricate compound with multifaceted applications in pharmaceutical research. Its combination of pharmacophoric elements positions it as a promising candidate for further development in drug discovery efforts targeting inflammation and other critical biological pathways. As synthetic methodologies continue to evolve, the accessibility of such complex molecules will likely increase, opening new avenues for therapeutic innovation.